2-(2,4-dimethylphenoxy)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-(2,4-dimethylphenoxy)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C14H17N3O2S/c1-4-13-16-17-14(20-13)15-12(18)8-19-11-6-5-9(2)7-10(11)3/h5-7H,4,8H2,1-3H3,(H,15,17,18)
• InChI Key: RHNBJXYFMORVEZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)COC2=C(C=C(C=C2)C)C
• Molecular Formula: C14H17N3O2S
• Molecular Weight: 291.37 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 2-(2,4-dimethylphenoxy)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide often involves multi-step organic reactions, including condensation, cyclization, and substitution reactions. For instance, novel N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives were prepared through carbodiimide condensation catalysis, showcasing a method for constructing such complex molecules (Yu et al., 2014).

Molecular Structure Analysis

The molecular structure of compounds in this category is characterized by the presence of 1,3,4-thiadiazole rings coupled with phenoxy and acetamide groups. Structural elucidation is often carried out using techniques like X-ray crystallography, NMR, and IR spectroscopy. For example, the structure of N-(4-acetyl-5,5-dimethyl-4,5-dihydro-1,3,4-thiadiazol-2-yl)acetamide was established through these methods, revealing insights into its crystallographic arrangement and electronic configuration (Gautam et al., 2013).

Chemical Reactions and Properties

The chemical reactivity of such compounds is influenced by their functional groups, which can undergo various organic reactions including nucleophilic substitution, electrophilic addition, and redox reactions. These chemical behaviors are crucial for further derivatization or modification of the compound for specific applications.

Physical Properties Analysis

Physical properties such as melting point, solubility, and stability are essential for determining the compound's applicability in different domains. These properties are directly related to the compound's molecular structure and intermolecular interactions, such as hydrogen bonding and van der Waals forces.

Chemical Properties Analysis

The chemical properties, including acidity (pKa), reactivity towards different reagents, and the potential for forming derivatives, are critical for understanding the compound's behavior in biological systems or chemical syntheses. The pKa values, for example, provide insights into the compound's ionization potential, influencing its solubility and absorption characteristics (Duran & Canbaz, 2013).